Cas no 220604-75-1 (1-Allyl-3-(4-ethylphenyl)thiourea)

• Product Name: 1-Allyl-3-(4-ethylphenyl)thiourea
• CAS No: 220604-75-1
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• MDL: MFCD06176025
• CID: 832703
• PubChem ID: 4738262
• Update Time: 2025-04-19

1-Allyl-3-(4-ethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3-(4-ethylphenyl)thiourea
• 1-(4-ethylphenyl)-3-prop-2-enylthiourea
• 1-allyl-3-(4-butylphenyl)thiourea
• 1-Allyl-3-(4-ethylphenyl)thioharnstoff
• thiourea, N-(4-ethylphenyl)-N'-2-propen-1-yl-
• 1-(4-ETHYLPHENYL)-3-(PROP-2-EN-1-YL)THIOUREA
• CS-B0255
• VIA60475
• AKOS002665645
• CS-14005
• DB-363225
• 220604-75-1
• 1-Allyl-3-(4-ethylphenyl)thiourea

• MDL： MFCD06176025
• Inchi： 1S/C12H16N2S/c1-3-9-13-12(15)14-11-7-5-10(4-2)6-8-11/h3,5-8H,1,4,9H2,2H3,(H2,13,14,15)
• InChI Key： BIMIIYCIMBHCGX-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 220.10358
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 3

Experimental Properties

• PSA: 24.06